Cas no 1264481-64-2 (1H-Benzimidazole-7-carbonitrile, 2-methoxy-)

• Product Name: 1H-Benzimidazole-7-carbonitrile, 2-methoxy-
• CAS No: 1264481-64-2
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 4826329
• Update Time: 2025-06-15

1H-Benzimidazole-7-carbonitrile, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carbonitrile, 2-methoxy-
• 7-Cyano-2-methoxy-1H-benzimidazole
• 2-methoxy-1H-benzimidazole-4-carbonitrile
• 1h-benzimidazole-7-carbonitrile,2-methoxy-

• Inchi： 1S/C9H7N3O/c1-13-9-11-7-4-2-3-6(5-10)8(7)12-9/h2-4H,1H3,(H,11,12)
• InChI Key： YKSZFKLIWPTMNN-UHFFFAOYSA-N
• SMILES： O(C)C1=NC2C(C#N)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.5
• Topological Polar Surface Area: 61.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole-7-carbonitrile, 2-methoxy-

Recent Advances in the Study of 1H-Benzimidazole-7-carbonitrile, 2-methoxy- (CAS: 1264481-64-2)

The compound 1H-Benzimidazole-7-carbonitrile, 2-methoxy- (CAS: 1264481-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a benzimidazole core with a methoxy and cyano substituent, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 1H-Benzimidazole-7-carbonitrile, 2-methoxy- derivatives to enhance their binding affinity for specific kinase targets. The research team employed computational modeling and structure-activity relationship (SAR) analyses to identify modifications that improve selectivity and potency. The results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against clinically relevant kinases, suggesting their potential as candidates for further preclinical evaluation.

In addition to its role in kinase inhibition, recent investigations have highlighted the antimicrobial properties of 1H-Benzimidazole-7-carbonitrile, 2-methoxy-. A study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to interference with bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another area of interest is the compound's potential application in oncology. Preliminary findings from a 2024 study presented at the American Association for Cancer Research (AACR) annual meeting indicated that 1H-Benzimidazole-7-carbonitrile, 2-methoxy- derivatives could modulate tumor microenvironment signaling pathways. Specifically, these compounds were shown to inhibit angiogenesis and metastasis in murine models of breast cancer, offering a promising avenue for combination therapies.

Despite these advancements, challenges remain in the clinical translation of 1H-Benzimidazole-7-carbonitrile, 2-methoxy--based therapeutics. Issues such as pharmacokinetic stability, off-target effects, and scalable synthesis methods need to be addressed. Ongoing research is focused on improving the drug-like properties of these compounds through medicinal chemistry strategies, including prodrug design and formulation optimization.

In conclusion, 1H-Benzimidazole-7-carbonitrile, 2-methoxy- (CAS: 1264481-64-2) represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued exploration of its derivatives and mechanisms of action will likely yield novel drug candidates in the coming years. Researchers are encouraged to collaborate across disciplines to overcome current limitations and accelerate the development of these promising compounds.